Cas no 923150-46-3 (1-(4-chlorophenyl)methyl-3,7-dimethyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1-(4-chlorophenyl)methyl-3,7-dimethyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 923150-46-3
• MF: C₁₇H₁₇ClN₄O₃S
• MW: 392.859881162643
• CID: 5851393
• PubChem ID: 18593327
• Update Time: 2025-07-09

1-(4-chlorophenyl)methyl-3,7-dimethyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 1-[(4-chlorophenyl)methyl]-3,7-dihydro-3,7-dimethyl-8-[(2-oxopropyl)thio]-
• 923150-46-3
• 1-[(4-chlorophenyl)methyl]-3,7-dimethyl-8-(2-oxopropylsulfanyl)purine-2,6-dione
• 1-(4-chlorobenzyl)-3,7-dimethyl-8-((2-oxopropyl)thio)-1H-purine-2,6(3H,7H)-dione
• AKOS024481388
• F3260-0314
• 1-(4-chlorophenyl)methyl-3,7-dimethyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H17ClN4O3S/c1-10(23)9-26-16-19-14-13(20(16)2)15(24)22(17(25)21(14)3)8-11-4-6-12(18)7-5-11/h4-7H,8-9H2,1-3H3
• InChI Key： YKVBSCHPEBXAHI-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=C(Cl)C=C3)C2=O)N=C1SCC(=O)C

Computed Properties

• Exact Mass: 392.0709893g/mol
• Monoisotopic Mass: 392.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on 1-(4-chlorophenyl)methyl-3,7-dimethyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No. 923150-46-3: 1-(4-Chlorophenyl)methyl-3,7-dimethyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with CAS No. 923150-46-3 is a highly specialized organic molecule known as 1-(4-chlorophenyl)methyl-3,7-dimethyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. This molecule belongs to the purine dione class of heterocyclic compounds and is characterized by its complex structure and potential bioactivity. Recent studies have highlighted its role in various biochemical pathways and its potential applications in drug development.

Chemical Structure Analysis

The molecular structure of this compound consists of a purine dione core with several substituents that contribute to its unique properties. The purine dione framework is a bicyclic structure containing two nitrogen atoms in the ring system. The substituents include a 4-chlorophenylmethyl group attached at position 1 and a 2-keto propylsulfanyl group at position 8. Additionally, methyl groups are present at positions 3 and 7 of the purine ring.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Characterization techniques such as NMR spectroscopy and mass spectrometry are commonly used to confirm the structure and purity of the synthesized product.

Biological Activity

Research into the biological activity of this compound has revealed promising results in several areas. In vitro studies have shown that it exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways. Additionally, preliminary animal studies suggest that it may have potential applications in the treatment of metabolic disorders.

Applications in Drug Development

The unique structure of this compound makes it an attractive candidate for drug development efforts targeting various diseases. Its ability to modulate specific biochemical pathways suggests potential applications in the treatment of conditions such as diabetes and obesity.